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Compound Name: Glucocerebrosidase-IN-1

Cat. No.: B12398681

For Researchers, Scientists, and Drug Development Professionals

Introduction

Glucocerebrosidase (GCase), a lysosomal enzyme, is critical for the hydrolysis of
glucosylceramide into glucose and ceramide.[1][2] Mutations in the gene encoding GCase,
GBAL1, lead to Gaucher disease, a lysosomal storage disorder, and are a significant genetic
risk factor for Parkinson's disease.[3][4] The study of GCase function and dysfunction is
paramount in understanding the pathophysiology of these diseases and in the development of
novel therapeutics.

Glucocerebrosidase-IN-1 is a potent and selective inhibitor of GCase, making it a valuable
chemical tool for investigating the role of GCase in lysosomal function and related disease
models.[5] Interestingly, while it acts as an inhibitor, it has also been reported to enhance
GCase activity in fibroblasts with the homozygous L444P mutation, suggesting potential
pharmacological chaperone activity.[5] These application notes provide detailed protocols for
utilizing Glucocerebrosidase-IN-1 to study GCase activity and its impact on lysosomal
pathways.

Data Presentation

The following table summarizes the key quantitative data for Glucocerebrosidase-IN-1.
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Parameter Value Reference
IC50 29.3 uM [5]
Ki 18.5 pM [5]

Fold Enhancement of GCase
Activity (L444P homozygous 1.8-fold
fibroblasts)

[5]

Mandatory Visualizations

Here are diagrams illustrating key concepts and workflows related to the use of

Glucocerebrosidase-IN-1.
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Lysosome (pH ~5.5)

Glucocerebrosidase-IN-1 .
Inhibition
Glucocerebrosidase (GCase) Sl Glucose + Ceramide
Substrate
Glucosylceramide
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Start: Prepare Cell Lysate

Prepare Assay Buffer and
4-MUG Substrate Solution

Incubate Lysate with
Glucocerebrosidase-IN-1

Add 4-MUG Substrate to
Initiate Reaction

Gncubate at 37°C) (Reduced GCase Activity)

Glucosylceramide
Accumulation

GCase Inhibition by

Glucocerebrosidase-IN-1

Add Stop Buffer (High pH)

Measure Fluorescence
(Ex: 365 nm, Em: 445 nm)

End: Calculate GCase Activity

Click to download full resolution via product page

Lysosomal Dysfunction

Downstream Cellular Phenotypes
(e.g., a-synuclein aggregation, autophagy defects)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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